Cas no 2166-24-7 (3,6-Pyridazinedicarboxylic acid 3,6-dimethyl ester)

• Product Name: 3,6-Pyridazinedicarboxylic acid 3,6-dimethyl ester
• CAS No: 2166-24-7
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• MDL: MFCD28667354
• CID: 1109114
• PubChem ID: 6326276
• Update Time: 2025-06-15

3,6-Pyridazinedicarboxylic acid 3,6-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,6-Pyridazinedicarboxylic acid 3,6-dimethyl ester
• SCHEMBL1456298
• EN300-396668
• CAA16624
• AKOS030525355
• CS-0139077
• MFCD28667354
• 3,6-Pyridazinedicarboxylic acid dimethyl ester
• Z3018584165
• Dimethyl 3,6-pyridazinedicarboxylate
• 2166-24-7
• F53185
• 3,6-dimethyl pyridazine-3,6-dicarboxylate
• InChI=1/C8H8N2O4/c1-13-7(11)5-3-4-6(10-9-5)8(12)14-2/h3-4H,1-2H
• Dimethyl Pyridazine-3,6-dicarboxylate
• 3,6-Pyridazinedicarboxylic acid, dimethyl ester
• AS-48748
• DB-429640

• MDL： MFCD28667354
• Inchi： 1S/C8H8N2O4/c1-13-7(11)5-3-4-6(10-9-5)8(12)14-2/h3-4H,1-2H3
• InChI Key： HISONENHUFVHQN-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C(=O)OC)N=N1)=O

Computed Properties

• Exact Mass: 196.04844
• Monoisotopic Mass: 196.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3,6-Pyridazinedicarboxylic acid 3,6-dimethyl ester

3,6-Pyridazinedicarboxylic acid 3,6-dimethyl ester (CAS No. 2166-24-7): A Comprehensive Overview

The compound 3,6-Pyridazinedicarboxylic acid 3,6-dimethyl ester (CAS No. 2166-24-7) is a heterocyclic organic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridazine core with dimethyl ester substituents at the 3 and 6 positions, exhibits a unique structural framework that makes it a versatile intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₈H₈N₂O₄, underscores its composition and potential reactivity, which are critical for its applications in drug discovery and material science.

In recent years, the interest in 3,6-Pyridazinedicarboxylic acid 3,6-dimethyl ester has surged due to its potential role as a building block in the development of novel therapeutic agents. The pyridazine ring is a prominent scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The dimethyl ester groups at the 3 and 6 positions provide additional functional handles that can be modified through various chemical transformations, enabling the design of structurally diverse derivatives with tailored biological activities.

One of the most compelling aspects of 3,6-Pyridazinedicarboxylic acid 3,6-dimethyl ester is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies that minimize side effects. The pyridazine core of this compound can be incorporated into kinase inhibitors due to its ability to mimic ATP binding pockets, thereby disrupting kinase activity. This has led to several studies exploring its derivatives as potential anti-cancer agents.

Furthermore, the structural flexibility of 3,6-Pyridazinedicarboxylic acid 3,6-dimethyl ester allows for its use in the development of other therapeutic modalities beyond oncology. For instance, it has been investigated as a precursor for compounds with antimicrobial properties. The pyridazine scaffold is known to exhibit interactions with bacterial enzymes and cell wall components, making it a promising candidate for novel antibiotics. Researchers have synthesized various derivatives of this compound and evaluated their efficacy against Gram-positive and Gram-negative bacteria, demonstrating its potential as an antimicrobial agent.

The synthesis of 3,6-Pyridazinedicarboxylic acid 3,6-dimethyl ester involves multi-step organic reactions that highlight its complexity and synthetic appeal. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyridazine ring. Subsequent functionalization steps introduce the dimethyl ester groups at the 3 and 6 positions through esterification reactions. These synthetic routes require careful optimization to ensure high yields and purity, which are essential for pharmaceutical applications.

In addition to its pharmaceutical applications, 3,6-Pyridazinedicarboxylic acid 3,6-dimethyl ester has found utility in material science. Its ability to form coordination complexes with metal ions makes it a valuable ligand in catalysis and sensing applications. Transition metal complexes derived from this compound have been explored for their catalytic activity in organic transformations such as cross-coupling reactions and oxidation processes. These complexes often exhibit enhanced stability and selectivity compared to traditional catalysts.

The biological activity of 3,6-Pyridazinedicarboxylic acid 3,6-dimethyl ester has been further investigated through computational modeling and high-throughput screening techniques. These approaches have allowed researchers to identify novel derivatives with improved pharmacokinetic properties and reduced toxicity profiles. By leveraging computational tools such as molecular docking and virtual screening, scientists can rapidly evaluate the potential interactions between this compound and biological targets.

The future prospects of 3,6-Pyridazinedicarboxylic acid 3,6-dimethyl ester are promising as ongoing research continues to uncover new applications and derivatives. Advances in synthetic methodologies will likely lead to more efficient routes for producing this compound and its analogs on an industrial scale. Additionally, interdisciplinary collaborations between chemists、biologists、and pharmacologists will be crucial in translating laboratory findings into clinical applications.

In conclusion, 3,6-Pyridazinedicarboxylic acid 3，6-dimethylester (CAS No．21662-47)is a multifaceted compound with significant potential in pharmaceuticals、material science，and beyond．Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules，while its versatility allows for diverse applications across multiple disciplines．As research continues to evolve，this compound will undoubtedly play an increasingly important role in advancing scientific understanding and developing innovative solutions．